Cas no 144602-42-6 (3-Oxopropanenitrile;hydrate)

3-Oxopropanenitrile;hydrate structure
3-Oxopropanenitrile;hydrate structure
Product Name:3-Oxopropanenitrile;hydrate
CAS No:144602-42-6
MF:C3H5NO2
MW:87.077300786972
CID:2777653
PubChem ID:71345823
Update Time:2025-04-21

3-Oxopropanenitrile;hydrate Chemical and Physical Properties

Names and Identifiers

    • 3-Oxopropanenitrile;hydrate
    • 144602-42-6
    • 3-Oxopropanenitrile--water (1/1)
    • DTXSID20772070
    • Inchi: 1S/C3H3NO.H2O/c4-2-1-3-5;/h3H,1H2;1H2
    • InChI Key: FQYDOIJMQZVTAT-UHFFFAOYSA-N
    • SMILES: O=CCC#N.O

Computed Properties

  • Exact Mass: 87.032028402Da
  • Monoisotopic Mass: 87.032028402Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 68.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.9Ų
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